2-(2-ethylphenoxy)-N-(2-methoxy-5-nitrophenyl)acetamide

• IUPAC Name: 2-(2-ethylphenoxy)-N-(2-methoxy-5-nitrophenyl)acetamide
• InChI: InChI=1S/C17H18N2O5/c1-3-12-6-4-5-7-15(12)24-11-17(20)18-14-10-13(19(21)22)8-9-16(14)23-2/h4-10H,3,11H2,1-2H3,(H,18,20)
• InChI Key: CHFCRJVBXZMXKU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1OCC(=O)NC2=C(C=CC(=C2)[N+](=O)[O-])OC
• Molecular Formula: C17H18N2O5
• Molecular Weight: 330.33 g/mol

Description

Synthesis Analysis

The synthesis of acetamide derivatives, including compounds similar to 2-(2-ethylphenoxy)-N-(2-methoxy-5-nitrophenyl)acetamide, often involves multi-step reaction sequences. For example, the Leuckart reaction has been employed for the synthesis of novel acetamide derivatives with potential pharmacological activities. These derivatives are synthesized through a sequence that might involve bromination, nitration, and alkylation, followed by various characterization techniques such as IR, NMR, and mass spectrometry for structural assignments (Rani, Pal, Hegde, & Hashim, 2016).

Molecular Structure Analysis

The molecular structure of acetamide derivatives is characterized using spectroscopic techniques. For instance, the crystal structure of N-(4-amino-2-methoxyphenyl)acetamide reveals insights into its molecular arrangement, which is crucial for understanding the compound's interactions and reactivity (Robin, Galy, Kenz, & Pierrot, 2002).

Chemical Reactions and Properties

The chemical reactions involving acetamide derivatives can lead to a variety of products depending on the reactants and conditions. For example, catalytic hydrogenation has been used to transform nitrobenzene derivatives into acetamides, a key step in synthesizing compounds with pharmaceutical relevance (Vavasori, Capponi, & Ronchin, 2023).

Physical Properties Analysis

The physical properties of acetamide derivatives, including solubility, melting point, and crystal structure, are critical for their application in various fields. These properties are often determined using X-ray crystallography, which provides detailed information about the compound's solid-state structure (Geetha, Sribalan, & Lakshmi, 2023).

Chemical Properties Analysis

The chemical properties of acetamide derivatives, such as reactivity towards nucleophiles or electrophiles, are fundamental for their use in synthetic chemistry. Studies on these compounds often involve investigating their behavior in various chemical reactions, including acetylation and nitration, to understand their potential applications and reactivity patterns (Magadum & Yadav, 2018).

Future Directions

: Clausen, F., Kischkewitz, M., Bergander, K., & Studer, A. (2019). Catalytic protodeboronation of pinacol boronic esters: formal anti-Markovnikov hydromethylation of alkenes. Chemical Science, 10(24), 6347–6352. Link